Cas no 239087-05-9 (1-[2-fluoro-4-(trifluoromethyl)phenyl]methanamine)

• Product Name: 1-[2-fluoro-4-(trifluoromethyl)phenyl]methanamine
• CAS No: 239087-05-9
• MF: C₈H₇F₄N
• MW: 193.141495943069
• MDL: MFCD00070807
• CID: 92525
• PubChem ID: 2737566
• Update Time: 2025-04-18

1-[2-fluoro-4-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-(trifluoromethyl)phenyl)methanamine
• 2-Fluoro-4-(trifluoromethyl)benzylamine
• [2-fluoro-4-(trifluoromethyl)phenyl]methanamine
• 2-flouro-4-trifluoromethylbenzylamine
• 2-Fluoro-4-trifluoromethylbenzylamine
• 1-[2-fluoro-4-(trifluoromethyl)phenyl]methanamine

• MDL： MFCD00070807
• Inchi： 1S/C8H7F4N/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-3H,4,13H2
• InChI Key： MQTBAGAVFDZXKF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CN

Computed Properties

• Exact Mass: 193.05100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Yellow or colorless liquid
• Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 184.9±35.0 ºC (760 Torr),
• Flash Point: 77.9±17.8 ºC,
• Refractive Index: 1.4508
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.00350
• Sensitiveness: Air Sensitive
• Solubility: Unable or difficult to mix

1-[2-fluoro-4-(trifluoromethyl)phenyl]methanamine Security Information

• Hazard Statement： Corrosive/Store under nitrogen
• Hazardous Material transportation number：2735
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides